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Compound of Interest

Compound Name:
Dimethyl (2-

Oxononyl)phosphonate-d15

Cat. No.: B565110 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, potential

synthetic routes, and research applications of Dimethyl (2-Oxononyl)phosphonate-d15. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Chemical Properties
Dimethyl (2-Oxononyl)phosphonate-d15 is the deuterated form of Dimethyl (2-

Oxononyl)phosphonate, where 15 hydrogen atoms have been replaced by deuterium. This

isotopic labeling makes it a valuable tool in various analytical and research applications,

particularly in mass spectrometry-based studies.

Quantitative Data Summary
For comparative purposes, the following table summarizes the key chemical properties of both

Dimethyl (2-Oxononyl)phosphonate-d15 and its non-deuterated analog.
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Property
Dimethyl (2-
Oxononyl)phosphonate-
d15

Dimethyl (2-
Oxononyl)phosphonate

CAS Number 1215800-33-1[1] 37497-25-9[2][3]

Molecular Formula C₁₁H₈D₁₅O₄P[1] C₁₁H₂₃O₄P[2][3]

Molecular Weight 265.36 g/mol [1] 250.27 g/mol [2][3]

Accurate Mass 265.23[1] 250.13300[2]

Appearance -
Yellow Liquid[2] or white to

light yellow crystal powder[4]

Boiling Point - 330.2°C at 760 mmHg[2]

Flash Point - 167.2°C[2]

Density - 1.025 g/cm³[2]
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-

Experimental Protocols & Synthesis
While specific experimental protocols for the synthesis of Dimethyl (2-
Oxononyl)phosphonate-d15 are not readily available in the public domain, a plausible

synthetic route can be conceptualized based on established methods for synthesizing β-keto

phosphonates. The Arbuzov reaction is a common method for forming carbon-phosphorus

bonds.
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A potential synthesis could involve the reaction of a deuterated acyl chloride (nonanoyl-d15

chloride) with a phosphite, such as trimethyl phosphite.

Proposed Synthetic Workflow

Reactants

Synthesis Steps

Products

Nonanoic acid-d15

1. Acyl Chloride Formation

Thionyl Chloride (SOCl₂) Trimethyl Phosphite

2. Arbuzov Reaction

Nonanoyl-d15 Chloride Dimethyl (2-Oxononyl)phosphonate-d15

Click to download full resolution via product page

Caption: Proposed synthesis of Dimethyl (2-Oxononyl)phosphonate-d15.

Research Applications and Signaling Pathways
Phosphonates are recognized for their role as enzyme inhibitors and are used in the

development of pharmaceuticals and agrochemicals.[5] The deuterated nature of Dimethyl (2-
Oxononyl)phosphonate-d15 makes it particularly useful as an internal standard in

quantitative mass spectrometry. This allows for the precise measurement of the non-deuterated

analog in complex biological samples.

While no specific signaling pathways involving Dimethyl (2-Oxononyl)phosphonate-d15 have

been documented, its structural similarity to intermediates in fatty acid metabolism suggests

potential interactions with enzymes in these pathways. Further research would be required to

elucidate any specific biological activity.
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Use as an Internal Standard in Quantitative Analysis
The following diagram illustrates the workflow for using Dimethyl (2-Oxononyl)phosphonate-
d15 as an internal standard in a typical quantitative analysis experiment.

Sample Preparation

Analysis

Data Processing

Biological Sample
(e.g., plasma, tissue)

Spike with
Dimethyl (2-Oxononyl)phosphonate-d15

(Internal Standard)

Extraction of Analytes

LC-MS/MS Analysis

Peak Integration for Analyte
and Internal Standard

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantification using
Calibration Curve
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Click to download full resolution via product page

Caption: Workflow for use as an internal standard in quantitative analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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